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Compound of Interest

Compound Name: M8-B

Cat. No.: B15621113 Get Quote

Essential Safety and Handling Guide for M8-B
Topic: Personal Protective Equipment for Handling M8-B

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with M8-B, a potent and selective transient receptor

potential melastatin-8 (TRPM8) antagonist. The following procedures are designed to ensure

safe handling, storage, and disposal of this research chemical.

Compound Identification and Properties
M8-B is a chemical compound used in laboratory research to block TRPM8 channels.[1] It is

commonly supplied as a white to off-white solid in the form of a hydrochloride salt.
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Property Data

Chemical Name

N-(2-aminoethyl)-N-[[3-methoxy-4-

(phenylmethoxy)phenyl]methyl]-2-

thiophenecarboxamide, monohydrochloride

CAS Number 883976-12-3

Molecular Formula C₂₂H₂₄N₂O₃S • HCl

Molecular Weight 432.96 g/mol

Form Crystalline solid / Powder

Solubility
Soluble in DMSO and DMF. Water solubility is 2

mg/mL (warmed).

Storage Store at 2-8°C, desiccated.

Hazard Identification and Personal Protective Equipment
(PPE)
While one Safety Data Sheet (SDS) indicates that M8-B is not classified as a hazardous

substance under the Globally Harmonized System (GHS), it is crucial to follow standard

laboratory safety practices. Another supplier notes that it is a combustible solid. Due to this

conflicting information and the fact that the toxicological properties of this compound are not

fully known, caution is advised.

The following PPE is mandatory when handling M8-B to minimize exposure risk.
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Protection Type Required PPE Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[1][2]

Protects eyes from dust

particles and accidental

splashes.

Hand Protection Disposable nitrile gloves.[1]

Prevents skin contact. For

extended handling or when

working with solutions,

consider double-gloving or

using thicker, chemical-

resistant gloves.[1]

Body Protection A standard laboratory coat.[2]
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. Use a

certified respirator if creating

dust or aerosols.

Prevents inhalation of fine

particles.

Operational and Disposal Plans
A clear, step-by-step approach to handling and disposal is essential for maintaining a safe

laboratory environment.

Experimental Workflow for Handling M8-B
The following diagram outlines the standard procedure for safely handling M8-B from receipt to

disposal.
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Preparation

Handling & Experimentation

Cleanup & Disposal

Don PPE:
Lab Coat, Gloves, Safety Glasses

Prepare work area:
Ensure fume hood is operational (if needed)

and surfaces are clean.

Weigh M8-B solid
(preferably in a fume hood or ventilated balance enclosure).

Proceed to handling

Prepare stock solution
(e.g., dissolving in DMSO).

Perform experiment
with appropriate dilutions.

Decontaminate surfaces
with appropriate solvent and cleaning agent.

After experiment

Dispose of waste:
- Solid M8-B and contaminated consumables in designated chemical waste.

- Liquid waste in appropriate solvent waste container.

Doff PPE and wash hands thoroughly.
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Sources of M8-B Waste

Waste Collection

Final Disposal

Unused solid M8-B

Solid Chemical Waste Container

Contaminated consumables
(e.g., pipette tips, tubes, gloves)

Liquid waste
(stock solutions, experimental media)

Liquid Chemical Waste Container
(Halogenated or Non-halogenated as appropriate)

Licensed Chemical Waste Disposal Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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